![molecular formula C10H18N4O2 B2432414 Tert-butyl N-[(5-amino-1-methylpyrazol-4-yl)methyl]carbamate CAS No. 2163447-93-4](/img/structure/B2432414.png)
Tert-butyl N-[(5-amino-1-methylpyrazol-4-yl)methyl]carbamate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
While the exact synthesis process for “Tert-butyl N-[(5-amino-1-methylpyrazol-4-yl)methyl]carbamate” is not available, a general synthesis process for similar compounds involves the use of Boc acid anhydride and ethanol in a dry reaction flask. The reaction mixture is cooled to an ice bath, and then a 70% aqueous ammonia solution is slowly added. The mixture is stirred at about 0°C for 1 hour, then transferred to room temperature and stirred for 18 hours .Scientific Research Applications
- tert-Butyl N-[(5-amino-1-methyl-1H-pyrazol-4-yl)methyl]carbamate serves as an essential intermediate in the synthesis of ceftolozane, a fifth-generation cephalosporin antibiotic. Ceftolozane exhibits a broad antibacterial spectrum, including activity against both Gram-positive and Gram-negative bacteria. Its potency against multidrug-resistant Pseudomonas aeruginosa makes it valuable for combating infections .
- tert-Butyl N-[(5-amino-1-methyl-1H-pyrazol-4-yl)methyl]carbamate is employed as a versatile building block in organic synthesis. Researchers use it to create more complex molecules by functionalizing the pyrazole ring. For instance, it participates in the synthesis of tetrasubstituted pyrroles, where ester or ketone groups are introduced at the C-3 position .
- Scientists have explored the synthesis of imidazole-containing compounds using tert-butyl N-[(5-amino-1-methyl-1H-pyrazol-4-yl)methyl]carbamate. These derivatives exhibit diverse biological activities, including antioxidant properties. Researchers have evaluated their potential in various assays, such as hydrogen peroxide scavenging, nitric oxide scavenging, DPPH, and FRAP assays .
- Functional nanostructured materials have gained attention due to their unique properties. tert-Butyl N-[(5-amino-1-methyl-1H-pyrazol-4-yl)methyl]carbamate could play a role in designing such materials, although specific studies are needed to explore its applications in this context .
- tert-Butyl N-[(5-amino-1-methyl-1H-pyrazol-4-yl)methyl]carbamate is a valuable reagent in amination reactions. Researchers utilize it to introduce amino groups into target molecules, enabling the synthesis of diverse compounds with modified properties .
- The unique pyrazole moiety in this compound makes it a potential building block for drug design. Researchers can modify its structure to create novel pharmaceutical agents with specific activities, such as enzyme inhibition or receptor binding .
Antibiotic Development
Organic Synthesis
Imidazole Derivatives
Functional Nanostructures
Amination Reactions
Building Blocks for Drug Design
properties
IUPAC Name |
tert-butyl N-[(5-amino-1-methylpyrazol-4-yl)methyl]carbamate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H18N4O2/c1-10(2,3)16-9(15)12-5-7-6-13-14(4)8(7)11/h6H,5,11H2,1-4H3,(H,12,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDHNNSFCCYLNSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)NCC1=C(N(N=C1)C)N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H18N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
226.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl N-[(5-amino-1-methylpyrazol-4-yl)methyl]carbamate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.